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Compound of Interest

Compound Name: Quinapril-d5

Cat. No.: B15577063

Essential Safety and Handling Guide for Quinapril-
d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Quinapril-d5 in a laboratory setting. Adherence to these procedures is essential to ensure
personal safety and regulatory compliance. Quinapril-d5 is a deuterated analog of Quinapril,
an ACE inhibitor, and should be handled with care as a potent pharmaceutical compound.[1][2]
[3] The toxicological properties of Quinapril-d5 are expected to be similar to those of Quinapril.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure to potent chemical
compounds.[4][5] The following table summarizes the recommended PPE for handling
Quinapril-d5, based on general laboratory safety standards and the known properties of
related compounds.[6][7][8]
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PPE Category Item Specifications and Use

Wear tightly fitting safety
goggles with side-shields

Eye Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) to protect against
splashes.[9]

Chemical-resistant nitrile
gloves are mandatory. Gloves
] ] must be inspected for tears or
Hand Protection Protective Gloves
punctures before use and
changed immediately if

contaminated.[6][9]

A lab coat or chemical-
resistant apron should be worn
] to protect against skin contact.
Body Protection Laboratory Coat ) ) ]
[4] For tasks with a higher risk
of splashes, a full-body suit

may be necessary.[4]

Always handle Quinapril-d5 in
a well-ventilated area,

Respiratory Fume Hood preferably a certified chemical
fume hood, to minimize

inhalation exposure.[4]

Hazard Identification and Safety Data

While specific quantitative toxicity data for Quinapril-d5 is limited, the Safety Data Sheet (SDS)
for the parent compound, Quinapril, indicates potential health hazards. It is suspected of
damaging fertility or the unborn child.[10] The compound should be treated as a
pharmaceutical of unknown potency.[9]
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Hazard Classification Data

Signal Word Warning[10]

Suspected of damaging fertility or the unborn

Hazard Statement(s) hild.[10]
child.

Obtain special instructions before use.[10] Do

not handle until all safety precautions have been
Precautionary Statement(s) read and understood.[10] Wear protective

gloves/protective clothing/eye protection/face

protection.[10]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is vital to minimize the risk of exposure and ensure a
safe working environment.

Engineering Controls

o Ventilation: All work with solid or solutions of Quinapril-d5 should be conducted in a certified
chemical fume hood to prevent inhalation of dust or aerosols.[4]

Personal Hygiene and Safety Practices

¢ Avoid the formation of dust and aerosols.[4]
e Do not eat, drink, or smoke in the laboratory.[4]

e Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.[4][9]

e Avoid contact with skin and eyes.[11] In case of accidental contact, follow the first-aid
measures outlined below.

First-Aid Measures

 Inhalation: If breathing is difficult, remove the individual to fresh air and keep them at rest in a
comfortable position for breathing. Seek medical attention if symptoms develop or persist.[9]
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o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation occurs.[9]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and consult a doctor.[9]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[9]

Disposal Plan

Proper disposal of Quinapril-d5 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation

o All materials contaminated with Quinapril-d5, including unused product, empty containers,
and disposable PPE (gloves, etc.), should be considered hazardous chemical waste.[12]

Waste Collection and Labeling

o Collect waste in a designated, properly sealed, and clearly labeled hazardous waste
container.[12]

e The label should include "Hazardous Waste," the chemical name "Quinapril-d5," and any
other information required by your institution and local regulations.[12]

Storage and Disposal

o Store the sealed waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.[12]

» Dispose of the hazardous waste through your institution's environmental health and safety
office or a licensed hazardous waste disposal contractor.

e Do not dispose of Quinapril-d5 down the drain.[12]

Workflow for Safe Handling of Quinapril-d5
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Safe Handling Workflow for Quinapril-d5

Preparation Handling (in Fume Hood) Cleanup and Decontamination Waste Management

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Quinapril-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.lupin.com/US/pdf/MSDS%20Quinapril%20Tablets%20-%20Rev%201%20-%20Jan%202014.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Quinaprilat_Hydrate_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b15577063#personal-protective-equipment-for-handling-quinapril-d5
https://www.benchchem.com/product/b15577063#personal-protective-equipment-for-handling-quinapril-d5
https://www.benchchem.com/product/b15577063#personal-protective-equipment-for-handling-quinapril-d5
https://www.benchchem.com/product/b15577063#personal-protective-equipment-for-handling-quinapril-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15577063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

